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Compound of Interest

Compound Name:
Adenosine monophosphate-

13C10,15N5

Cat. No.: B12421751 Get Quote

An In-depth Technical Guide to Adenosine
Monophosphate-¹³C₁₀,¹⁵N₅
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Adenosine monophosphate-¹³C₁₀,¹⁵N₅, a stable isotope-labeled internal standard

crucial for a variety of research applications. This document details its physicochemical

characteristics, provides insights into relevant experimental protocols, and visualizes its role in

cellular signaling and analytical workflows.

Core Physical and Chemical Properties
Adenosine monophosphate-¹³C₁₀,¹⁵N₅ is an isotopically enriched form of adenosine

monophosphate (AMP), where all ten carbon atoms are replaced with Carbon-13 (¹³C) and all

five nitrogen atoms are replaced with Nitrogen-15 (¹⁵N). This labeling provides a distinct mass

shift, making it an ideal internal standard for mass spectrometry-based quantification of

endogenous AMP. The compound is typically available as a dilithium or disodium salt to

enhance its stability and solubility.

Table 1: Physical and Chemical Properties of Adenosine Monophosphate-¹³C₁₀,¹⁵N₅
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Property Value Source(s)

Chemical Formula ¹³C₁₀H₁₂¹⁵N₅O₇P (as free acid) [1][2]

Molecular Weight ~362.15 g/mol (as free acid)

~374.1 g/mol (dilithium salt) [3]

~406.08 g/mol (disodium salt) [4]

Appearance

Typically a white to off-white

solid or a colorless to light

yellow liquid when in solution.

[1][2]

[1][2]

Melting Point

Data for the isotopically

labeled compound is not

readily available. Unlabeled

Adenosine Monophosphate

has a melting point of 178-185

°C (decomposes).[5][6]

[5][6]

Solubility

Soluble in water.[6][7] The

solubility of unlabeled AMP in

water is approximately 10 g/L

at 20 °C.[8] The salt forms

(disodium and dilithium) are

expected to have higher

aqueous solubility.

[6][7][8]

Isotopic Purity
≥98 atom % for both ¹³C and

¹⁵N is commonly available.[9]
[9]

Chemical Purity Typically ≥95% (CP).[3] [3]

Storage Conditions
Store in a freezer at -20°C,

protected from light.[3]
[3]
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Adenosine monophosphate is a critical regulator of cellular energy homeostasis, primarily

through its activation of AMP-activated protein kinase (AMPK).[1][3] AMPK acts as a cellular

energy sensor. When the cellular AMP:ATP ratio rises, indicating low energy status, AMP binds

to the γ-subunit of AMPK, leading to its allosteric activation and phosphorylation by upstream

kinases such as LKB1.[1][3] Once activated, AMPK phosphorylates a multitude of downstream

targets to restore energy balance by stimulating catabolic pathways that generate ATP (e.g.,

fatty acid oxidation and glycolysis) and inhibiting anabolic pathways that consume ATP (e.g.,

protein and lipid synthesis).[1][3]
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AMPK Signaling Pathway Activation by AMP.
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Adenosine monophosphate-¹³C₁₀,¹⁵N₅ is primarily utilized as an internal standard in quantitative

mass spectrometry-based metabolomics and metabolic flux analysis (MFA).[10] Its identical

chemical and physical properties to endogenous AMP, coupled with its distinct mass, allow for

accurate correction of matrix effects and variations in sample processing and instrument

response.[10]

General Protocol for using Adenosine monophosphate-
¹³C₁₀,¹⁵N₅ as an Internal Standard in LC-MS
The following is a generalized workflow for the quantification of AMP in biological samples

using Adenosine monophosphate-¹³C₁₀,¹⁵N₅ as an internal standard.

Sample Preparation:

Rapidly quench metabolic activity in biological samples (e.g., cell cultures, tissues) by

flash-freezing in liquid nitrogen or using cold quenching solutions to prevent enzymatic

degradation of AMP.

Extract metabolites using a suitable solvent system, such as a cold methanol/water or

methanol/chloroform/water mixture.[11]

During the extraction process, spike a known concentration of Adenosine monophosphate-

¹³C₁₀,¹⁵N₅ into each sample.

LC-MS/MS Analysis:

Separate the metabolites using liquid chromatography (LC), typically with a column

chemistry appropriate for polar molecules like nucleotides (e.g., HILIC or reversed-phase

ion-pairing).

Detect and quantify the endogenous (unlabeled) AMP and the isotopically labeled internal

standard using tandem mass spectrometry (MS/MS) in multiple reaction monitoring (MRM)

mode. The distinct mass-to-charge (m/z) ratios of the precursor and product ions for both

analytes allow for their simultaneous and specific detection.

Data Analysis:
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Calculate the peak area ratio of the endogenous AMP to the Adenosine monophosphate-

¹³C₁₀,¹⁵N₅ internal standard.

Determine the concentration of endogenous AMP in the original sample by comparing this

ratio to a calibration curve generated with known concentrations of unlabeled AMP and a

fixed concentration of the internal standard.
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Sample Preparation

LC-MS/MS Analysis

Data Processing

1. Quench Metabolism

2. Metabolite Extraction

3. Spike with ¹³C₁₀,¹⁵N₅-AMP

4. Liquid Chromatography Separation

5. Mass Spectrometry Detection (MRM)

6. Peak Area Integration

7. Calculate Peak Area Ratio
(Endogenous AMP / ¹³C₁₀,¹⁵N₅-AMP)

8. Quantify against Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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